Cas no 2248418-52-0 (Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate)
Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2248418-52-0
- Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate
-
- Inchi: 1S/C9H18N4O2/c1-9(2,3)15-8(14)12-7(10)11-6-13(4)5/h6H,1-5H3,(H2,10,12,14)/b11-6+
- InChI Key: NDDYZHKLCXUEMP-IZZDOVSWSA-N
- SMILES: O(C(/N=C(\N)/N=C/N(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 214.14297583g/mol
- Monoisotopic Mass: 214.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 80.3Ų
Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6495777-0.05g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 0.05g |
$256.0 | 2025-03-14 | |
| Enamine | EN300-6495777-0.1g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 0.1g |
$383.0 | 2025-03-14 | |
| Enamine | EN300-6495777-0.25g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 0.25g |
$546.0 | 2025-03-14 | |
| Enamine | EN300-6495777-0.5g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 0.5g |
$858.0 | 2025-03-14 | |
| Enamine | EN300-6495777-1.0g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 1.0g |
$1100.0 | 2025-03-14 | |
| Enamine | EN300-6495777-2.5g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 2.5g |
$2155.0 | 2025-03-14 | |
| Enamine | EN300-6495777-5.0g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 5.0g |
$3189.0 | 2025-03-14 | |
| Enamine | EN300-6495777-10.0g |
tert-butyl N-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95.0% | 10.0g |
$4729.0 | 2025-03-14 | |
| 1PlusChem | 1P0293N1-50mg |
tert-butylN-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95% | 50mg |
$368.00 | 2024-05-25 | |
| 1PlusChem | 1P0293N1-100mg |
tert-butylN-({[(dimethylamino)methylidene]amino}methanimidoyl)carbamate |
2248418-52-0 | 95% | 100mg |
$536.00 | 2024-05-25 |
Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate
Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate: A Comprehensive Overview
Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate (CAS No. 2248418-52-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its intricate molecular architecture, which includes an amino group, a dimethylaminomethylidene moiety, and a tert-butyl protecting group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The tert-butyl carbamate functional group is well-known for its ability to protect amino groups during complex synthetic sequences. This protection strategy is crucial in the synthesis of peptides, proteins, and other nitrogen-containing compounds, where the amino group's reactivity can interfere with desired chemical transformations. The dimethylaminomethylidene moiety, on the other hand, imparts additional functionality to the molecule, potentially enhancing its solubility and reactivity in specific solvents or reaction conditions.
Recent studies have highlighted the potential of Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate in various medicinal applications. For instance, researchers at the University of California, San Francisco, have explored its use as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). PPIs are critical in many biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The unique structure of this compound allows for the precise modulation of these interactions, offering new avenues for therapeutic intervention.
In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the compound's potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl carbamate group can be selectively cleaved under specific physiological conditions, releasing the active drug moiety. This approach can improve drug delivery and reduce side effects by ensuring that the active compound is only released at the target site.
The synthesis of Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate involves several well-established organic reactions. The key steps include the formation of the dimethylaminomethylidene moiety through a condensation reaction and the subsequent protection of the amino group using tert-butyl chloroformate. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The resulting compound can then be further modified or used directly in downstream applications.
From a safety perspective, Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material.
In conclusion, Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate (CAS No. 2248418-52-0) represents a promising compound with a wide range of potential applications in organic and medicinal chemistry. Its unique structural features make it an attractive candidate for developing new drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.
2248418-52-0 (Tert-butyl (NE)-N-[amino-[(E)-dimethylaminomethylideneamino]methylidene]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)